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Compound of Interest

Compound Name: 4-Chloro-2-hydroxynicotinic acid

CAS No.: 605661-82-3

Cat. No.: B1592073

Get Quote

CAS: 5467-58-3 Formula:

Molecular Weight: 173.55 g/mol Synonyms: 4-Chloro-2-oxo-1,2-dihydropyridine-3-carboxylic
acid; 4-Chlorodihydroxynicotinic acid (tautomeric reference).

Executive Summary: The Dual Nature of the
Scaffold
For researchers in medicinal chemistry, 4-Chloro-2-hydroxynicotinic acid represents a

critical bifunctional scaffold. It is widely employed in the synthesis of kinase inhibitors (e.g.,

EGFR, MEK) and non-steroidal anti-inflammatory drugs (NSAIDs).

However, its handling requires more than standard "white powder" protocols. This molecule

exhibits prototropic tautomerism—existing in equilibrium between the 2-hydroxy-pyridine form

and the thermodynamically favored 2-pyridone (lactam) form. This duality dictates its solubility

profile, nucleophilic susceptibility, and specific safety risks regarding dust inhalation and skin

sensitization.
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This guide moves beyond the MSDS, integrating field-proven handling strategies with the

mechanistic chemistry required to use this reagent safely and effectively.

Physicochemical Profile & Stability
Understanding the physical state is the first line of defense. The molecule is typically supplied

as a crystalline powder.

Property Value / Characteristic Operational Implication

Appearance
Off-white to pale yellow

powder

Discoloration indicates

oxidation or hydrolysis (release

of HCl).

Melting Point >240°C (Dec.)[1][2]

High Risk: Material often

decarboxylates before melting.

Do not use melt-point for purity

without sealed capillary.

Solubility
Low in water; Soluble in

DMSO, DMF

Requires polar aprotic solvents

for reaction; difficult to flush

from skin with water alone.

pKa (Predicted) ~2.2 (COOH), ~8.5 (OH/NH)
Forms salts rapidly with bases;

exothermic neutralization.

Stability Hygroscopic

Store under inert atmosphere

(Argon/Nitrogen) to prevent

hydrolysis of the C-Cl bond

over time.

The Tautomeric Equilibrium
The "2-hydroxy" nomenclature is often a misnomer in the solid state. X-ray crystallography of

similar analogs confirms the 2-pyridone (amide-like) structure predominates in the crystal lattice

due to strong intermolecular hydrogen bonding (dimerization).

Implication for Safety: The pyridone form is less volatile but can form highly electrostatic dusts.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0763471.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6149516.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Hazard Assessment
While classified as an Irritant (Warning) rather than Toxic (Danger), the specific substitution

pattern introduces unique risks.

GHS Classification & Signaling[3][4]
H315: Causes skin irritation.[3][4][5][6]

H319: Causes serious eye irritation.[3][4][5][6]

H335: May cause respiratory irritation.[4][5][6]

The "Hidden" Hazards (Expert Insight)
Sensitization Potential: Halogenated pyridines are known sensitizers. Repeated exposure,

even at low levels, can trigger Type IV hypersensitivity (contact dermatitis).

Acidic Hydrolysis: Upon contact with moisture (mucous membranes), the C-Cl bond can

slowly hydrolyze, releasing trace hydrochloric acid (HCl), exacerbating irritation.

Decarboxylation Pressure: In sealed vessels at temperatures >150°C, the 3-COOH group

can decarboxylate, leading to rapid pressure buildup (

generation).

Safe Handling Protocol: A Self-Validating Workflow
Do not rely on generic lab safety. Use this decision-tree workflow to ensure containment.

Diagram 1: Operational Safety Workflow
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Mandatory PPE

Start: Reagent Retrieval 1. Visual Inspection
(Check for clumping/color)

2. Weighing
(Static Control Required) Is powder electrostatic? 3. Solubilization

(Add Solvent BEFORE Base) Exotherm Check 4. Reaction Setup
(Venting for CO2)

5. Quench/Disposal
(Neutralize pH)Yes (Use Antistatic Gun)

No Controlled Addition

Nitrile Gloves (Double)
Safety Goggles

Fume Hood

Click to download full resolution via product page

Caption: Operational decision tree for handling 4-Chloro-2-hydroxynicotinic acid,

emphasizing static control and exotherm management.

Detailed Protocol Steps
1. Weighing & Static Control:

Risk: The pyridone crystal lattice is prone to static charge, causing "fly-away" powder that

contaminates balances and benches.

Control: Use an ionizing fan or antistatic gun during weighing. Always weigh inside a fume

hood.

Technique: Do not use a spatula to "flick" powder. Use a tapping motion to prevent

aerosolization.

2. Solubilization (The "Order of Operations"):

Correct: Suspend the acid in the solvent (DMF/DMSO) first.

Incorrect: Adding solid base (e.g.,

) directly to the solid acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1592073/docs?utm_src=pdf-body-img#technical-guide-safety-handling-and-reactivity-of-4-chloro-2-hydroxynicotinic-acid
https://www.benchchem.com/product/b1592073/docs?utm_src=pdf-body#technical-guide-safety-handling-and-reactivity-of-4-chloro-2-hydroxynicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reasoning: The acid-base neutralization is exothermic. If solids are mixed dry, local hot

spots can degrade the reagent. If base is added to the solution, the heat is dissipated by the

solvent heat sink.

3. Reaction Monitoring:

Venting: If heating >100°C, ensure the system is open to an inert gas line (bubbler) to

accommodate potential

release from decarboxylation.

Chemical Reactivity & Process Safety
For the drug developer, the utility of this molecule lies in its reactivity.[7] However, these same

pathways present process safety challenges.

Mechanism: Nucleophilic Aromatic Substitution ( )
The 4-chloro position is activated for substitution, particularly because the 3-COOH (electron-

withdrawing) and the 2-pyridone motif (electron-deficient ring) lower the energy of the transition

state (Meisenheimer complex).

Diagram 2: Reactivity & Tautomerism
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Caption: Mechanistic pathway showing the tautomeric equilibrium and the competing pathways

of substitution vs. thermal decarboxylation.

Critical Process Parameters (CPPs)
Temperature Control: Avoid sustained heating above 140°C unless decarboxylation is the

intended outcome.

Base Selection: Strong bases (NaH) will deprotonate both the carboxylic acid and the

pyridone nitrogen (or oxygen), creating a dianion. This dianion is less electrophilic at the 4-

position due to electron donation, potentially stalling the

reaction.

Recommendation: Use milder bases (DIPEA,

) or catalytic acid conditions for amine couplings.
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Emergency Response & Waste Management
First Aid (Specific to Halopyridines)

Eye Contact: Immediate irrigation is vital. The acidity (COOH) combined with potential HCl

hydrolysis causes rapid corneal damage. Rinse for 15+ minutes.

Skin Contact: Wash with soap and water.[3][5][8] Do not use ethanol; ethanol may increase

the transdermal absorption of the halogenated compound.

Waste Disposal[5]
Segregation: Classify as "Halogenated Organic Waste."

Incompatibility: Do not mix with strong oxidizers (peroxides) or strong reducing agents in the

waste stream.

Quenching: Ensure reaction mixtures are neutralized (pH 6-8) before adding to waste drums

to prevent downstream exotherms in the waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.sigmaaldrich.com/JP/en/sds/aldrich/w277002?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15986~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2001:42:22~~2-Hydroxynicotinic%20acid~~
https://punchout.medline.com/media/catalog/Docs/MSDS/MSD_SDSD719276.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxynicotinic-acid
https://www.fishersci.com/store/msds?partNumber=AC441720010&productDescription=4-CHLORONICOTINIC+ACID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://pubs.rsc.org/en/content/articlelanding/2014/ce/c4ce02290d
https://www.mdpi.com/1424-8247/15/8/1009
https://www.researchgate.net/figure/Crystal-structure-of-2-hydroxynicotinic-acid-form-II-a-projected-in-the-bc-plane-and_fig1_26852416
https://www.benchchem.com/product/b1592073?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 2-Hydroxynicotinic acid | 609-71-2 [chemicalbook.com]

2. 4-Hydroxynicotinic acid | 609-70-1 [chemicalbook.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. 2-Hydroxynicotinic acid | C6H5NO3 | CID 69114 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. assets.thermofisher.com [assets.thermofisher.com]

6. 6-Chloronicotinic acid | C6H4ClNO2 | CID 79222 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. nbinno.com [nbinno.com]

8. punchout.medline.com [punchout.medline.com]

9. fishersci.com [fishersci.com]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Guide: Safety, Handling, and Reactivity of 4-
Chloro-2-hydroxynicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592073/docs#technical-guide-safety-handling-and-
reactivity-of-4-chloro-2-hydroxynicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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